molecular formula C15H15Cl2NO3S B239335 2,5-dichloro-4-methoxy-N-(4-methylbenzyl)benzenesulfonamide

2,5-dichloro-4-methoxy-N-(4-methylbenzyl)benzenesulfonamide

Cat. No. B239335
M. Wt: 360.3 g/mol
InChI Key: RSLYLXCMSFZVEU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2,5-dichloro-4-methoxy-N-(4-methylbenzyl)benzenesulfonamide, also known as DCMB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. DCMB is a sulfonamide-based compound that has been synthesized using various methods.

Mechanism of Action

The mechanism of action of 2,5-dichloro-4-methoxy-N-(4-methylbenzyl)benzenesulfonamide is not fully understood. However, it has been suggested that 2,5-dichloro-4-methoxy-N-(4-methylbenzyl)benzenesulfonamide inhibits COX-2 by binding to the active site of the enzyme. This binding prevents the conversion of arachidonic acid to prostaglandins, which are responsible for inflammation and pain.
Biochemical and Physiological Effects:
2,5-dichloro-4-methoxy-N-(4-methylbenzyl)benzenesulfonamide has been shown to have various biochemical and physiological effects. In preclinical studies, 2,5-dichloro-4-methoxy-N-(4-methylbenzyl)benzenesulfonamide has been found to reduce inflammation and pain. It has also been found to inhibit the growth of cancer cells by inducing apoptosis.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2,5-dichloro-4-methoxy-N-(4-methylbenzyl)benzenesulfonamide is its potent COX-2 inhibitory activity. This makes it a promising candidate for the development of new anti-inflammatory drugs. Another advantage is its potential as an anticancer agent. 2,5-dichloro-4-methoxy-N-(4-methylbenzyl)benzenesulfonamide has been found to inhibit the growth of various cancer cell lines, which makes it a potential candidate for the development of new cancer drugs.
One of the limitations of 2,5-dichloro-4-methoxy-N-(4-methylbenzyl)benzenesulfonamide is its limited solubility in water. This makes it difficult to administer in vivo. Another limitation is its potential toxicity. Further studies are needed to determine the safety and efficacy of 2,5-dichloro-4-methoxy-N-(4-methylbenzyl)benzenesulfonamide in humans.

Future Directions

There are various future directions for the research on 2,5-dichloro-4-methoxy-N-(4-methylbenzyl)benzenesulfonamide. One direction is to further investigate its potential as a COX-2 inhibitor. This involves studying its efficacy and safety in animal models and eventually in human clinical trials.
Another direction is to investigate its potential as an anticancer agent. This involves studying its mechanism of action and efficacy in various cancer models.
Further studies are also needed to determine the safety and efficacy of 2,5-dichloro-4-methoxy-N-(4-methylbenzyl)benzenesulfonamide in humans. This includes studying its pharmacokinetics and potential side effects.
Conclusion:
In conclusion, 2,5-dichloro-4-methoxy-N-(4-methylbenzyl)benzenesulfonamide is a sulfonamide-based compound that has gained significant attention in the scientific community due to its potential applications in various fields. 2,5-dichloro-4-methoxy-N-(4-methylbenzyl)benzenesulfonamide has been synthesized using various methods and has been extensively studied for its potential as a COX-2 inhibitor and anticancer agent. 2,5-dichloro-4-methoxy-N-(4-methylbenzyl)benzenesulfonamide has shown promising results in preclinical studies, but further studies are needed to determine its safety and efficacy in humans.

Synthesis Methods

2,5-dichloro-4-methoxy-N-(4-methylbenzyl)benzenesulfonamide can be synthesized using various methods. One of the most common methods involves the reaction of 2,5-dichloro-4-methoxybenzenesulfonyl chloride with 4-methylbenzylamine in the presence of a base such as triethylamine. This reaction leads to the formation of 2,5-dichloro-4-methoxy-N-(4-methylbenzyl)benzenesulfonamide as a white crystalline solid.

Scientific Research Applications

2,5-dichloro-4-methoxy-N-(4-methylbenzyl)benzenesulfonamide has been extensively studied for its potential applications in various fields. One of the main areas of research is its use as a selective COX-2 inhibitor. COX-2 is an enzyme that plays a crucial role in the inflammatory response. Inhibition of COX-2 has been shown to reduce inflammation and pain. 2,5-dichloro-4-methoxy-N-(4-methylbenzyl)benzenesulfonamide has been found to be a potent COX-2 inhibitor and has shown promising results in preclinical studies.
Another area of research is its potential as an anticancer agent. 2,5-dichloro-4-methoxy-N-(4-methylbenzyl)benzenesulfonamide has been found to inhibit the growth of various cancer cell lines, including breast cancer, lung cancer, and colon cancer. It has been suggested that 2,5-dichloro-4-methoxy-N-(4-methylbenzyl)benzenesulfonamide inhibits the growth of cancer cells by inducing apoptosis, which is a programmed cell death.

properties

Product Name

2,5-dichloro-4-methoxy-N-(4-methylbenzyl)benzenesulfonamide

Molecular Formula

C15H15Cl2NO3S

Molecular Weight

360.3 g/mol

IUPAC Name

2,5-dichloro-4-methoxy-N-[(4-methylphenyl)methyl]benzenesulfonamide

InChI

InChI=1S/C15H15Cl2NO3S/c1-10-3-5-11(6-4-10)9-18-22(19,20)15-8-12(16)14(21-2)7-13(15)17/h3-8,18H,9H2,1-2H3

InChI Key

RSLYLXCMSFZVEU-UHFFFAOYSA-N

SMILES

CC1=CC=C(C=C1)CNS(=O)(=O)C2=C(C=C(C(=C2)Cl)OC)Cl

Canonical SMILES

CC1=CC=C(C=C1)CNS(=O)(=O)C2=C(C=C(C(=C2)Cl)OC)Cl

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.